2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethylphenyl)acetamide

• Molecular Formula: C21H21N5O3S
• Molecular Weight: 423.5 g/mol
• IUPAC Name: 2-[[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C21H21N5O3S/c1-3-13-7-4-5-9-15(13)23-18(27)12-30-21-25-24-20(26(21)22)17-11-14-8-6-10-16(28-2)19(14)29-17/h4-11H,3,12,22H2,1-2H3,(H,23,27)
• InChI Key: LKROEUIDCJDODI-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NN=C(N2N)C3=CC4=C(O3)C(=CC=C4)OC

Description

2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethylphenyl)acetamide is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound belongs to the class of triazole derivatives and has been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethylphenyl)acetamide is not fully understood. However, it has been suggested that this compound may exert its biological activities by inhibiting certain enzymes or proteins involved in the inflammatory or cancer pathways.
Biochemical and Physiological Effects:
Studies have reported that this compound can modulate the levels of various biochemical markers such as cytokines, prostaglandins, and reactive oxygen species. It has also been found to induce apoptosis and cell cycle arrest in cancer cells. Additionally, this compound has been shown to have a protective effect against oxidative stress-induced damage in cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethylphenyl)acetamide in lab experiments is its potential therapeutic applications. This compound has been found to exhibit several biological activities, making it a promising candidate for drug development. However, one of the limitations of using this compound is its complex synthesis process, which may limit its availability for research purposes.

Future Directions

There are several possible future directions for research on 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethylphenyl)acetamide. One possible direction is to investigate the potential of this compound as a therapeutic agent for various inflammatory and cancer-related diseases. Another direction is to explore the structure-activity relationship of this compound and its derivatives to optimize its biological activities. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential toxicity in vivo.
In conclusion, this compound is a promising compound with potential therapeutic applications. Its complex synthesis process may limit its availability for research purposes, but further studies are needed to explore its biological activities and optimize its potential as a drug candidate.

Synthesis Methods

The synthesis of 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethylphenyl)acetamide is a multi-step process that involves the reaction of several reagents. The synthesis of this compound has been reported in several research papers, and different methods have been proposed. One of the most commonly used methods involves the reaction of 2-ethylphenylacetic acid with thionyl chloride to form 2-ethylphenylacetyl chloride, which is then reacted with 4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazole-3-thiol in the presence of a base to form the desired product.

Scientific Research Applications

2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethylphenyl)acetamide has been extensively studied for its potential therapeutic applications. Several research studies have reported the anti-inflammatory, antioxidant, and antimicrobial properties of this compound. It has also been found to exhibit anticancer activity against various cancer cell lines.